Cas no 2229275-11-8 (2-hydroxy-2-(1H-indazol-3-yl)acetic acid)

• Product Name: 2-hydroxy-2-(1H-indazol-3-yl)acetic acid
• CAS No: 2229275-11-8
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 6331627
• PubChem ID: 146448043
• Update Time: 2025-07-02

2-hydroxy-2-(1H-indazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(1H-indazol-3-yl)acetic acid
• 2229275-11-8
• SCHEMBL21807272
• EN300-1804751

• Inchi： 1S/C9H8N2O3/c12-8(9(13)14)7-5-3-1-2-4-6(5)10-11-7/h1-4,8,12H,(H,10,11)(H,13,14)
• InChI Key： PLZRUTYPTGRHPJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=C2C=CC=CC2=NN1

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.2Ų

Additional information on 2-hydroxy-2-(1H-indazol-3-yl)acetic acid

2-Hydroxy-2-(1H-Indazol-3-yl)acetic Acid (CAS No. 2229275-11-8): A Comprehensive Overview of Its Pharmacological Properties and Therapeutic Potential

2-Hydroxy-2-(1H-indazol-3-yl)acetic acid is a structurally unique compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its 1H-indazol-3-yl ring system and hydroxyl group, represents a novel class of bioactive agents with promising pharmacological profiles. Recent studies have highlighted its role in modulating inflammatory pathways and its potential as a scaffold for drug development. The CAS No. 2229275-11-8 serves as a critical identifier for this compound, ensuring accurate reference in scientific literature and industrial applications.

The 2-hydroxy-2-(1H-indazol-3-yl)acetic acid molecule is composed of a central indazole ring fused to a carboxylic acid group, with a hydroxyl substituent at the second carbon position. This structural feature contributes to its unique chemical reactivity and biological activity. The indazole ring system is known for its ability to interact with various protein targets, including kinases and ion channels, which underpins the compound's potential therapeutic utility. The hydroxyl group at the second position enhances solubility and may influence its pharmacokinetic properties, making it a valuable candidate for further exploration.

Recent advancements in medicinal chemistry have underscored the significance of 2-hydroxy-2-(1H-indazol-3-yl)acetic acid in the development of anti-inflammatory agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the NF-κB signaling pathway, a key mediator of inflammation. This finding aligns with earlier research indicating the compound's potential to modulate cytokine production and reduce oxidative stress. The CAS No. 2229275-11-8 has been used as a reference in several preclinical studies, highlighting its role in the design of targeted therapies for chronic inflammatory diseases.

Emerging evidence suggests that 2-hydroxy-2-(1H-indazol-3-yl)acetic acid may also exhibit neuroprotective properties. A 2022 study in Neuropharmacology reported its potential to mitigate neuronal damage in models of Parkinson's disease by modulating mitochondrial function and reducing oxidative stress. This dual mechanism of action makes the compound a promising candidate for the treatment of neurodegenerative disorders. The indazole ring system's ability to interact with specific receptors, such as the PPARγ receptor, further supports its therapeutic potential in this context.

Drug discovery efforts have increasingly focused on the 2-hydroxy-2-(1H-indazol-3-yl)acetic acid scaffold due to its structural versatility. Researchers have explored modifications to the indazole ring and the hydroxyl group to enhance potency and selectivity. For instance, a 2024 study in ACS Chemical Biology described the synthesis of analogs with improved pharmacokinetic profiles, demonstrating the compound's adaptability for drug development. The CAS No. 2229275-11-8 serves as a foundational reference for these structural modifications, enabling the design of more effective therapeutic agents.

Pharmacological studies have also revealed the compound's potential in targeting cancer-related pathways. A 2023 review in Cancer Research highlighted its ability to inhibit the Akt/mTOR signaling pathway, which is critical for cell survival and proliferation. This property positions 2-hydroxy-2-(1H-indazol-3-yl)acetic acid as a potential candidate for anti-cancer therapies. The indazole ring's ability to bind to specific protein domains enhances its selectivity, reducing off-target effects and improving therapeutic outcomes.

Moreover, the compound's solubility and metabolic stability have been optimized through chemical modifications, making it suitable for oral administration. A 2022 study in Drug Metabolism and Disposition reported that derivatives of 2-hydroxy-2-(1H-indazol-3-yl)acetic acid exhibit improved bioavailability, which is crucial for clinical applications. The CAS No. 2229275-11-8 remains a key identifier in these studies, facilitating the tracking of compound variants and their therapeutic potential.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action of 2-hydroxy-2-(1H-indazol-3-yl)acetic acid. Preclinical studies continue to explore its efficacy in various disease models, while clinical trials are being planned to assess its safety and therapeutic potential in humans. The indazole ring system's adaptability ensures that this compound will remain a focal point in pharmaceutical research, with the CAS No. 2229275-11-8 playing a pivotal role in its scientific and industrial applications.